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Compound of Interest

Compound Name: Ethyl 3-oxohexanoate

Cat. No.: B043111 Get Quote

CAS Number: 3249-68-1

This technical guide provides an in-depth overview of ethyl 3-oxohexanoate, a versatile β-

keto ester with significant applications in chemical synthesis and the flavor and fragrance

industry. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical and physical properties, synthesis,

key reactions, and its connection to biological signaling pathways.

Chemical and Physical Properties
Ethyl 3-oxohexanoate is a colorless to light yellow liquid with a fruity aroma.[1] It is also

known by several synonyms, including ethyl butyrylacetate, ethyl 3-oxocaproate, and 3-

oxohexanoic acid ethyl ester.[1][2][3]

Table 1: Physical and Chemical Properties of Ethyl 3-
oxohexanoate
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Property Value Reference(s)

CAS Number 3249-68-1 [2][4][5]

Molecular Formula C₈H₁₄O₃ [1][2][4]

Molecular Weight 158.19 g/mol [2][4]

Appearance Colorless to light yellow liquid [1]

Density 0.989 g/mL at 25 °C [4]

Boiling Point 104 °C at 22 mmHg [4]

Melting Point -44 °C [1]

Refractive Index n20/D 1.427 [4]

Flash Point 90 °C (closed cup) [4]

Table 2: Spectroscopic Data Summary
Spectrum Type Key Features Reference(s)

¹H NMR

The proton NMR spectrum

shows characteristic signals for

the ethyl ester and the

hexanoyl chain.

[6]

Mass Spectrum

The mass spectrum provides

information on the

fragmentation pattern of the

molecule.

[7]

Synthesis of Ethyl 3-oxohexanoate
A common and effective method for the synthesis of ethyl 3-oxohexanoate involves the

acylation of Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) with butyryl chloride, followed

by ethanolysis.[8]
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Experimental Protocol: Synthesis from Meldrum's
Acid[8]

Acylation of Meldrum's Acid:

Dissolve 176 g of Meldrum's acid in 550 ml of dichloromethane and 188 ml of pyridine in a

suitable reaction vessel.

Cool the mixture to 5°C using an ice-water bath.

Add 133 ml of butyryl chloride dropwise to the cooled solution.

After the addition is complete, stir the mixture for three hours at room temperature.

Wash the resulting solution with a dilute solution of hydrochloric acid.

Dry the organic layer over magnesium sulfate and evaporate the solvent under vacuum to

yield an oil.

Ethanolysis:

Dissolve the obtained oil in 700 ml of ethanol.

Reflux the mixture for six hours.

Evaporate the ethanol under vacuum.

Distill the residue to obtain pure ethyl 3-oxohexanoate.
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Acylation of Meldrum's Acid

Ethanolysis

Meldrum's Acid

Mix1

Mix and cool to 5°C

Butyryl Chloride Mix and cool to 5°C

Pyridine Mix and cool to 5°C

Dichloromethane
Mix and cool to 5°C

Acylated Meldrum's Acid Intermediate

Mix2

Stir1
Stir for 3h at RT

Wash1

Wash with dilute HCl

Dry1

Dry over MgSO4

Evap1
Evaporate solvent

Ethanol Ethyl 3-oxohexanoateReflux
Reflux for 6h

Evap2
Evaporate ethanol

Distill
Distill
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Enolate Formation

Alkylation

Ethyl 3-oxohexanoate
Mix_BaseMix in solvent at 0°C

Base (e.g., NaOEt) Mix in solvent at 0°C

Enolate

Mix_Alkyl

Stir_Base
Stir for 30-60 min

Alkyl Halide (R-X) α-Alkylated ProductStir_Alkyl
Stir at RT

Quench
Quench with NH4Cl(aq)

Extract
Extract with organic solvent

Purify
Dry and Purify
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Metabolic Precursor

Cellular Environment

Nucleus

Ethyl 3-oxohexanoate

D-β-hydroxybutyrate
(Ketone Body)

Reduction &
Hydrolysis

Histone Deacetylase
(HDAC)

Inhibits

DNA Histones

Condensed Chromatin
(Transcriptional Repression)

Removes Acetyl Groups

Open Chromatin
(Transcriptional Activation)

Gene Expression
(e.g., Oxidative Stress Resistance)

Allows

Promotes

Histone Acetyltransferase
(HAT)

Adds Acetyl Groups

Promotes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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